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Compound of Interest

Compound Name: 6-Bromo-2-ethylpyrimidin-4-amine

CAS No.: 811450-27-8

Cat. No.: B1439274

Get Quote

Executive Summary & Immediate Action Card
6-Bromo-2-ethylpyrimidin-4-amine (CAS: 811450-27-8) is a halogenated heterocyclic amine

used primarily as an intermediate in pharmaceutical synthesis.[1] Improper disposal poses

significant environmental risks due to the stability of the brominated pyrimidine ring and

potential for bioaccumulation.

Critical Directive: This compound must NEVER be disposed of via sanitary sewer systems or

mixed with non-halogenated solvent streams. It requires high-temperature incineration with flue

gas scrubbing.
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Property Specification

CAS Number 811450-27-8

Molecular Formula C₆H₈BrN₃

Molecular Weight 202.05 g/mol

Physical State Solid (White to off-white powder)

Acidity/Basicity Weak base (pKa ~3-4 for pyrimidine amines)

Primary Hazards
Skin Irritant (H315), Eye Irritant (H319), STOT

SE 3 (H335)

Combustion Byproducts
Hydrogen Bromide (HBr), Nitrogen Oxides

(NOx), Carbon Monoxide

RCRA Code (USA)

Not specifically listed; classify as D001

(Ignitable) if in solvent, or general Halogenated

Organic.[2][3][4]

Pre-Disposal Segregation Strategy
Effective disposal begins at the bench. Segregating this compound prevents cross-

contamination of bulk waste streams, which can skyrocket disposal costs and create

dangerous chemical incompatibilities.

The "Halogen Rule"
Because this molecule contains a Bromine atom, it renders any waste mixture it enters

"Halogenated."

Solids: Collect in a dedicated "Halogenated Solid Waste" container.

Liquids (Mother Liquors): If dissolved, the entire solution must go into the "Halogenated

Organic Solvents" carboy.

Incompatibility Alert:
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Do NOT mix with: Strong acids (exothermic salt formation), acid chlorides (violent reaction),

or strong oxidizers (fire hazard).

Do NOT mix with: Non-halogenated waste streams (e.g., pure Acetone/Ethanol waste).[5]

Even trace amounts of this compound can reclassify a 55-gallon drum of non-halogenated

waste into the more expensive halogenated category.
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Figure 1: Waste segregation decision tree ensuring compliance with halogenated waste

protocols.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Packaging
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PPE Requirements: Nitrile gloves (double-gloving recommended), safety goggles, and a lab

coat.[6] If handling large quantities of powder, use a NIOSH N95 respirator or work inside a

fume hood to prevent inhalation (H335).

Container Selection:

Solids: High-density polyethylene (HDPE) wide-mouth jars or double-lined yellow

hazardous waste bags.

Liquids: HDPE carboys or safety cans rated for halogenated solvents. Do not use metal

containers if the waste is acidic, as HBr formation can corrode steel.

Phase 2: Labeling & Documentation
Every container must be labeled before waste is added.[7]

Chemical Name: Write "6-Bromo-2-ethylpyrimidin-4-amine" clearly. Do not use

abbreviations like "BEPA".

Hazard Checkbox: Mark "Irritant" and "Toxic".

Constituents: If in solution, list the solvent % (e.g., "95% Dichloromethane, 5% 6-Bromo-2-
ethylpyrimidin-4-amine").

Phase 3: Final Disposal (Facility Level)
This compound requires High-Temperature Incineration.

Transport: Move sealed containers to the central accumulation area using a secondary

containment cart.

Destruction Method: The waste management contractor must incinerate the material at

>1000°C.

Why? The bromine atom requires high temperatures to sever the C-Br bond.

Scrubbing: The incinerator must be equipped with a wet scrubber to neutralize the

Hydrogen Bromide (HBr) gas generated during combustion, preventing acid rain
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formation.

Spill Response & Emergency Decontamination
Scenario: A 5g bottle of powder drops and shatters on the floor.

Immediate Response Protocol
Evacuate & Ventilate: Clear the immediate area. If the powder has aerosolized, allow the

fume hood ventilation to clear the air for 10 minutes.

Don PPE: Wear double nitrile gloves, goggles, and a dust mask/respirator.

Containment: Cover the spill with a damp paper towel to prevent dust dispersion. Do not dry

sweep.

Cleanup:

Scoop up the damp material and broken glass using a dustpan.

Place debris into a wide-mouth plastic jar.

Wipe the surface with a soap/water solution, followed by an alcohol wipe (Isopropanol) to

solubilize residual organic traces.

Place all wipes into the same waste jar.

Disposal: Label the jar as "Debris contaminated with 6-Bromo-2-ethylpyrimidin-4-amine"

and process as solid halogenated waste.
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Figure 2: Operational workflow for spill response based on volume and hazard level.

Regulatory Compliance & References
US EPA / RCRA: While not explicitly P-listed or U-listed, this compound falls under the

"Characteristic of Toxicity" if leachable, but practically is managed as Halogenated Organic

Waste. Generators must ensure it is not mixed with non-halogenated solvents to comply with

waste minimization standards (40 CFR 262).

European Waste Catalogue (EWC):

Code 07 05 13:* Solid wastes containing hazardous substances.[8]

Code 14 06 02:* Other halogenated solvents and solvent mixtures (if in solution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-6-bromo-2-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-6-bromo-2-methylpyrimidine
https://www.guidechem.com/dictionary/en/5734-71-4.html
https://pubchemlite.lcsb.uni.lu/e/compound/72206852
https://pubchemlite.lcsb.uni.lu/e/compound/72206852
https://ehs.cornell.edu/book/export/html/1312
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.chemscene.com/product/811450-27-8.html
https://www.benchchem.com/product/b1439274/docs#comprehensive-disposal-handling-guide-6-bromo-2-ethylpyrimidin-4-amine
https://www.benchchem.com/product/b1439274/docs#comprehensive-disposal-handling-guide-6-bromo-2-ethylpyrimidin-4-amine
https://www.benchchem.com/product/b1439274/docs#comprehensive-disposal-handling-guide-6-bromo-2-ethylpyrimidin-4-amine
https://www.benchchem.com/product/b1439274/docs#comprehensive-disposal-handling-guide-6-bromo-2-ethylpyrimidin-4-amine
https://www.benchchem.com/product/b1439274?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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